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Compound of Interest

Compound Name: UCB-35440

Cat. No.: B1683355 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the proper disposal of the research

compound UCB-35440. Given that UCB-35440 is a specialized chemical, available primarily

through custom synthesis, a specific Safety Data Sheet (SDS) with explicit disposal instructions

is not readily available. Therefore, this document outlines a best-practice, safety-first approach

based on general principles of chemical waste management for research laboratories.

I. Understanding UCB-35440: Chemical Properties
A clear understanding of the compound's properties is the first step toward safe handling and

disposal. The following table summarizes the known data for UCB-35440.
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Property Value

CAS Number 299460-62-1[1]

IUPAC Name

5-(4-(Carbamoyl(hydroxy)amino)but-1-ynyl)-2-

(2-(4-((R)-(4-chlorophenyl)-phenyl-

methyl)piperazin-1-yl)ethoxy)benzamide[1]

Molecular Formula C31H34ClN5O4[1]

Molecular Weight 576.09 g/mol [1]

Appearance Not specified (likely a solid)

Solubility Not specified

II. Core Disposal Protocol: A Step-by-Step Guide
In the absence of a specific SDS, UCB-35440 must be treated as a hazardous waste. The

following protocol is designed to ensure the safety of laboratory personnel and compliance with

environmental regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling UCB-35440 for disposal, ensure you are wearing appropriate PPE:

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat is required.

Step 2: Waste Classification and Segregation

Do not dispose of UCB-35440 down the drain or in regular trash. This is illegal and

environmentally harmful.[2]

All materials contaminated with UCB-35440, including the primary container, weighing boats,

contaminated gloves, and bench paper, must be treated as hazardous waste.
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Segregate UCB-35440 waste from other chemical waste streams unless explicitly permitted

by your institution's Environmental Health & Safety (EH&S) department.

Step 3: Waste Container and Labeling

Select an appropriate container: Use a chemically resistant, sealable container that is

compatible with solid waste. Ensure the container is in good condition with no leaks or

cracks.

Label the container clearly: The label must include:

The words "Hazardous Waste"

The full chemical name: "UCB-35440" and its CAS number "299460-62-1"

The approximate amount of waste

The date of accumulation

The name of the principal investigator and the laboratory location

Step 4: Storage of Waste

Store the sealed and labeled waste container in a designated satellite accumulation area

within your laboratory.

This area should be clearly marked, and the waste should be stored in secondary

containment to prevent spills.

Step 5: Arranging for Disposal

Contact your institution's EH&S department to schedule a pickup for the hazardous waste.

Follow your institution-specific procedures for waste pickup requests. This may involve an

online system or a paper form.[2][3][4]

III. Logical Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like UCB-35440.

Start: Need to Dispose of UCB-35440

Is a specific Safety Data Sheet (SDS) available?

Follow disposal instructions in Section 13 of the SDS.

Yes

Treat as Hazardous Waste of Unknown Characteristics.

No

End: Waste is safely and compliantly disposed.

Wear appropriate Personal Protective Equipment (PPE).

Segregate waste from other chemical streams.

Use a sealed, labeled, and appropriate hazardous waste container.

Store in a designated satellite accumulation area.

Contact EH&S for waste pickup.
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Click to download full resolution via product page

Caption: Disposal decision workflow for UCB-35440.

IV. Experimental Protocols
As UCB-35440 is a research compound with limited publicly available information, specific

experimental protocols involving its use and subsequent disposal are not detailed in the

literature. Researchers using this compound are responsible for developing a comprehensive

experimental plan that includes waste and disposal considerations from the outset. This plan

should be reviewed and approved by the institution's safety committee or EH&S department.

V. Signaling Pathways
Information regarding the specific signaling pathways that UCB-35440 may interact with is not

available in the provided search results. Therefore, a diagram of its signaling pathway cannot

be generated at this time.

Disclaimer: This information is intended as a guide for trained laboratory personnel. Always

consult your institution's specific hazardous waste management policies and your

Environmental Health & Safety department for guidance. Your institution's policies will

supersede the general recommendations provided here.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of UCB-
35440]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683355#ucb-35440-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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